Cas no 77841-78-2 ( )

• Product Name: &nbsp
• CAS No: 77841-78-2
• MF: C₁₁H₁₈O₄
• MW: 214.258224010468
• CID: 983848
• PubChem ID: 301473
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 2-[2-(carboxymethyl)-2-methylcyclohexyl]acetic acid
• (+-)-(1-Methyl-cyclohexan-1r,2t-diyl)-di-essigsaeure
• (+-)-(1-Methyl-cyclohexandiyl-(1r.2t))-diessigsaeure
• (+-)-(1-methyl-cyclohexane-1r,2t-diyl)-di-acetic acid
• (+-)-trans-1-Methyl-cyclohexan-1.2-diessigsaeure
• 1-Methylcyclohexan-1,trans-2-diessigsaeure
• AC1L6YI2
• NSC179313
• trans-1-Methyl-cyclohexan-1,2-diessigsaeure
• 77841-78-2
• NSC-179313
• DTXSID40306679
•  

• Inchi： 1S/C11H18O4/c1-11(7-10(14)15)5-3-2-4-8(11)6-9(12)13/h8H,2-7H2,1H3,(H,12,13)(H,14,15)
• InChI Key： JAVMDXPWZBYODO-UHFFFAOYSA-N
• SMILES： OC(CC1(C)CCCCC1CC(=O)O)=O

Computed Properties

• Exact Mass: 214.12054
• Monoisotopic Mass: 214.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6